4-Fluoro-3-iodo-2-(trifluoromethyl)benzonitrile

• Molecular Formula: C8H2F4IN
• Molecular Weight: 315.01 g/mol
• IUPAC Name: 4-fluoro-3-iodo-2-(trifluoromethyl)benzonitrile
• InChI: InChI=1S/C8H2F4IN/c9-5-2-1-4(3-14)6(7(5)13)8(10,11)12/h1-2H
• InChI Key: UOFIQBIOZLWUTC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1C#N)C(F)(F)F)I)F

Description

4-Fluoro-3-iodo-2-(trifluoromethyl)benzonitrile is a useful research compound. Its molecular formula is C8H2F4IN and its molecular weight is 315.01 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a freshly prepared solution of LDA (119 mmol) in anhyd THF (250 mL) at −45° C. was added a solution of commercially available 4-fluoro-2-(trifluoromethyl)benzonitrile (21.5 g, 114 mmol) in THF (30 mL), dropwise at a rate such that the internal temperature remained <−40° C. (became dark brown during addition). The mixture was stirred 30 min at −45° C., cooled to −70° C. and iodine (31.7 g, 125 mmol) was added in one portion (−70° C.→−52° C.). The mixture was stirred for 1 h, removed from the cooling bath and quenched by addition of 10% Na2S2O3 (ca. 250 mL) and 1N HCl (ca. 125 mL). The mixture was extracted with EtOAc (×3). Combined organics were washed (water, brine), dried over Na2SO4 and concentrated in vacuo. The residue was purified by low pressure liquid chromatography (silica gel, EtOAc/hexanes, gradient elution) followed by recrystallization from heptane (30 mL), twice, affording 4-fluoro-3-iodo-2-(trifluoromethyl)benzonitrile (15.79 g, 50.1 mmol, 44.1% yield) as a pale yellow solid: 1H NMR (400 MHz, CDCl3) δ 7.85 (ddd, J=8.6, 5.1, 0.5 Hz, 1H), 7.36 (ddd, J=8.6, 6.6, 0.5 Hz, 1H); MS (GCMS EI) m/z 315 ([M]+, 100%).